Cas no 112889-45-9 (Propanoic acid, ethoxy-, ethyl ester)

• Product Name: Propanoic acid, ethoxy-, ethyl ester
• CAS No: 112889-45-9
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 1200920
• PubChem ID: 247453
• Update Time: 2025-04-20

Propanoic acid, ethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, ethoxy-, ethyl ester
• ethyl 2-ethoxypropanoate
• 7737-40-8
• NSC61984
• SCHEMBL37035
• DTXSID80289573
• ethyl2-ethoxypropanoate
• G30228
• Propanoic acid,2-ethoxy-,ethyl ester
• ethoxy ethyl propionate
• ETHYL 2-ETHOXYPROPIONATE
• 112889-45-9
• 2-Ethoxypropionic acid ethyl ester
• EN300-138893
• NSC-61984
• CS-0234133

• Inchi： 1S/C7H14O3/c1-4-9-6(3)7(8)10-5-2/h6H,4-5H2,1-3H3
• InChI Key： UHKJHMOIRYZSTH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.947
• Boiling Point: 182.5°Cat760mmHg
• Flash Point: 58.7°C
• Refractive Index: 1.406
• PSA: 35.53
• LogP: 0.97450